Cas no 61698-34-8 (1H-Imidazole-4,5-dimethanol, 2-(3-methylphenyl)-)

1H-Imidazole-4,5-dimethanol, 2-(3-methylphenyl)- structure
61698-34-8 structure
Product Name:1H-Imidazole-4,5-dimethanol, 2-(3-methylphenyl)-
CAS No:61698-34-8
MF:C12H14N2O2
MW:218.251762866974
CID:469531
PubChem ID:22764400
Update Time:2025-04-19

1H-Imidazole-4,5-dimethanol, 2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4,5-dimethanol, 2-(3-methylphenyl)-
    • [4-(hydroxymethyl)-2-(3-methylphenyl)-1H-imidazol-5-yl]methanol
    • SCHEMBL11622097
    • DTXSID50628238
    • 61698-34-8
    • 2-m-tolyl-4,5-dihydroxymethyl imidazole
    • MORJXSSLQYWCHC-UHFFFAOYSA-N
    • [2-(3-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol
    • Inchi: 1S/C12H14N2O2/c1-8-3-2-4-9(5-8)12-13-10(6-15)11(7-16)14-12/h2-5,15-16H,6-7H2,1H3,(H,13,14)
    • InChI Key: MORJXSSLQYWCHC-UHFFFAOYSA-N
    • SMILES: OCC1=C(CO)N=C(C2C=CC=C(C)C=2)N1

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.14
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